(2S)-1-Amino-3-methyl-2-butanol hydrochloride
Description
(2S)-1-Amino-3-methyl-2-butanol hydrochloride is a chiral amino alcohol derivative with a branched alkyl chain and a secondary amine group. Its stereospecific structure and hydrochloride salt form make it relevant in pharmaceutical synthesis, particularly as a building block for bioactive molecules.
Properties
CAS No. |
2095190-07-9 |
|---|---|
Molecular Formula |
C5H14ClNO |
Molecular Weight |
139.62 g/mol |
IUPAC Name |
(2S)-1-amino-3-methylbutan-2-ol;hydrochloride |
InChI |
InChI=1S/C5H13NO.ClH/c1-4(2)5(7)3-6;/h4-5,7H,3,6H2,1-2H3;1H/t5-;/m1./s1 |
InChI Key |
ADXXZLQTMIOJSY-NUBCRITNSA-N |
Isomeric SMILES |
CC(C)[C@@H](CN)O.Cl |
Canonical SMILES |
CC(C)C(CN)O.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2S)-1-Amino-3-methyl-2-butanol hydrochloride typically involves the reduction of the corresponding ketone or aldehyde precursor. One common method is the catalytic hydrogenation of 3-methyl-2-butanone using a chiral catalyst to ensure the formation of the (2S)-enantiomer. The reaction is carried out under mild conditions, typically at room temperature and atmospheric pressure, using hydrogen gas as the reducing agent.
Industrial Production Methods
In an industrial setting, the production of (2S)-1-Amino-3-methyl-2-butanol hydrochloride may involve the use of more scalable methods, such as continuous flow reactors. These reactors allow for the precise control of reaction conditions, leading to higher yields and purity of the desired product. The final step in the industrial process often includes the crystallization of the hydrochloride salt to ensure the compound’s stability and ease of handling.
Chemical Reactions Analysis
Types of Reactions
(2S)-1-Amino-3-methyl-2-butanol hydrochloride undergoes various chemical reactions, including:
Oxidation: The secondary alcohol group can be oxidized to form the corresponding ketone.
Reduction: The amino group can be reduced to form the corresponding amine.
Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic conditions.
Major Products Formed
Oxidation: 3-Methyl-2-butanone
Reduction: 1-Amino-3-methylbutane
Substitution: Various N-substituted derivatives
Scientific Research Applications
(2S)-1-Amino-3-methyl-2-butanol hydrochloride has a wide range of applications in scientific research:
Chemistry: It serves as a chiral building block in the synthesis of complex organic molecules.
Biology: The compound is used in the study of enzyme mechanisms and as a substrate in biochemical assays.
Medicine: It is investigated for its potential therapeutic effects and as an intermediate in the synthesis of pharmaceutical compounds.
Industry: The compound is used in the production of fine chemicals and as a precursor in the synthesis of agrochemicals.
Mechanism of Action
The mechanism of action of (2S)-1-Amino-3-methyl-2-butanol hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites of enzymes, influencing their activity. Additionally, the secondary alcohol group can participate in various biochemical pathways, leading to the formation of biologically active metabolites.
Comparison with Similar Compounds
Structural Comparison
The compound’s structure features a (2S)-configured amino alcohol backbone with a methyl group at the 3-position of the butanol chain. Below is a comparison with analogous compounds from the evidence:
Key Observations :
- The absence of aromatic groups in (2S)-1-Amino-3-methyl-2-butanol hydrochloride may enhance solubility in polar solvents compared to phenyl-containing analogs like MPPH .
Physicochemical Properties
While explicit data for the target compound are unavailable, molecular weight and functional groups provide indirect insights:
Stability and Degradation
- MPPH () : Stability decreases by 11% in urine and 30–70% in plasma over six months at -20°C. E. coli accelerates degradation, reducing forensic reliability .
- Synthetic Analogs (–5): Compounds like Methyl (S)-2-(ethylamino)-3,3-dimethylbutanoate HCl show stability during synthesis (88% yield) but require inert atmospheres and controlled temperatures .
- Inference for Target Compound : The lack of aromatic or ester groups may improve stability compared to MPPH and ester-based analogs.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
